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Compound of Interest

3-Bromo-5-
Compound Name: o
(bromomethyl)benzonitrile

Cat. No.: B054326

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 3-
Bromo-5-(bromomethyl)benzonitrile, a key intermediate in various synthetic pathways. The
information is curated for researchers, scientists, and professionals in the field of drug
development and fine chemical synthesis.

Core Physical Properties

3-Bromo-5-(bromomethyl)benzonitrile is a solid organic compound with the molecular
formula CsHsBrz2N.[1] Its chemical structure features a benzene ring substituted with a bromo
group, a bromomethyl group, and a nitrile group at positions 3, 5, and 1 respectively.

Quantitative Data Summary

The known physical properties of 3-Bromo-5-(bromomethyl)benzonitrile are summarized in
the table below. It is important to note that comprehensive experimental data for this compound
is not widely available in public literature, and some properties are yet to be determined.
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Property Value Source
Molecular Formula CsHsBrzN [1]
Molecular Weight 274.94 g/mol [1]
Physical Form Solid

Melting Point 112-113 °C [2]
Boiling Point Data not available

Density Data not available

Solubility Data not available

Purity Typically 295% (commercial

grade)

Experimental Protocols

Due to the limited availability of detailed experimental procedures in peer-reviewed literature for
the synthesis and characterization of 3-Bromo-5-(bromomethyl)benzonitrile, a representative
protocol for its synthesis via benzylic bromination of 3-bromo-5-methylbenzonitrile is provided
below. This protocol is based on established methods for similar transformations.

Synthesis of 3-Bromo-5-(bromomethyl)benzonitrile from
3-Bromo-5-methylbenzonitrile

This procedure describes the radical-initiated bromination of the methyl group of 3-bromo-5-
methylbenzonitrile using N-bromosuccinimide (NBS) as the brominating agent and a radical
initiator.

Materials and Reagents:
e 3-Bromo-5-methylbenzonitrile
e N-Bromosuccinimide (NBS), freshly recrystallized

» Azobisisobutyronitrile (AIBN) or Benzoyl Peroxide (BPO) as a radical initiator
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Carbon tetrachloride (CCla) or other suitable non-polar solvent

Anhydrous sodium sulfate (Na2S0a)

Hexane

Ethyl acetate

Equipment:

Round-bottom flask

e Reflux condenser

o Magnetic stirrer and stir bar

e Heating mantle

e Inert gas (Nitrogen or Argon) supply

e Separatory funnel

» Rotary evaporator

e Apparatus for filtration

e Apparatus for column chromatography
Procedure:

e Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux
condenser, dissolve 3-bromo-5-methylbenzonitrile (1.0 eq) in carbon tetrachloride.

» Addition of Reagents: To this solution, add N-bromosuccinimide (1.1 eq) and a catalytic
amount of AIBN or BPO (0.05 eq).

e Reaction Execution: Flush the flask with an inert gas and heat the mixture to reflux
(approximately 77°C for CCla) with vigorous stirring. Monitor the reaction progress using Thin
Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.
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e Work-up: Once the starting material is consumed, cool the reaction mixture to room
temperature. Filter off the succinimide byproduct and wash the solid with a small amount of
cold carbon tetrachloride.

o Extraction: Combine the filtrates and wash with water and then with brine. Dry the organic
layer over anhydrous sodium sulfate.

 Purification: Remove the solvent under reduced pressure using a rotary evaporator. The
crude product can be further purified by recrystallization from a suitable solvent system (e.g.,
hexane/ethyl acetate) or by silica gel column chromatography.

Visualizations
Logical Relationship of Synthesis

The following diagram illustrates the synthetic pathway from the starting material to the final
product.

Synthesis of 3-Bromo-5-(bromomethyl)benzonitrile
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Caption: Synthetic route to 3-Bromo-5-(bromomethyl)benzonitrile.
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Experimental Workflow for Synthesis and Purification

The diagram below outlines the general workflow for the synthesis and subsequent purification
of 3-Bromo-5-(bromomethyl)benzonitrile.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b054326?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

General Experimental Workflow

Synthesis

Work-up &‘rurification

Click to download full resolution via product page

Caption: Workflow for synthesis and purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress uasti
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